Cas no 81786-74-5 (3-Hepten-2-one,3,4,5,6,6-pentamethyl-, (3E)-)

• Product Name: 3-Hepten-2-one,3,4,5,6,6-pentamethyl-, (3E)-
• CAS No: 81786-74-5
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 730093
• Update Time: 2026-04-29

3-Hepten-2-one,3,4,5,6,6-pentamethyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one,3,4,5,6,6-pentamethyl-, (3E)-
• (E)-3,4,5,6,6-pentamethylhept-3-en-2-one

• Inchi： 1S/C12H22O/c1-8(9(2)11(4)13)10(3)12(5,6)7/h10H,1-7H3/b9-8+

Computed Properties

• Exact Mass: 182.167065
• Monoisotopic Mass: 182.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1